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Compound of Interest

Compound Name: 1-Butyl-4-methylquinolin-2(1h)-one

Cat. No.: B1296215 Get Quote

Initial searches for specific biological activity data, including quantitative metrics and detailed

experimental protocols for 1-Butyl-4-methylquinolin-2(1H)-one, have not yielded direct

results for this specific compound. The available scientific literature primarily focuses on the

broader class of quinolinone and quinolone derivatives, investigating their wide-ranging

pharmacological properties.

The quinolinone scaffold is a well-established pharmacophore known for a variety of biological

activities, including antibacterial, antifungal, anticancer, and anti-inflammatory effects.

Research has extensively explored modifications of the quinolinone core to develop novel

therapeutic agents. However, specific studies detailing the biological profile of 1-Butyl-4-
methylquinolin-2(1H)-one are not readily found in the public domain.

General Biological Activities of the Quinolinone
Class:
Quinolinone derivatives have been the subject of numerous studies, revealing a diverse array

of biological functions:

Antimicrobial Activity: The quinolone class, in particular, is famous for its antibacterial

properties, with fluoroquinolones being a prominent example of clinically used antibiotics.

Their mechanism of action often involves the inhibition of bacterial DNA gyrase and

topoisomerase IV. While less common, some quinolin-2(1H)-one derivatives have also

demonstrated antimicrobial and antifungal activities.
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Anticancer Activity: Various quinolinone analogs have been investigated for their potential as

anticancer agents. Their mechanisms can be diverse, including the inhibition of kinases,

interaction with DNA, and induction of apoptosis.

Anti-inflammatory and Other Activities: Certain quinolinone derivatives have shown anti-

inflammatory properties. The structural versatility of the quinolinone core allows for its

interaction with a wide range of biological targets.

Synthesis of Related Compounds:
While biological data for the target compound is scarce, methods for the synthesis of

structurally related compounds are documented. For instance, the synthesis of 1-Butyl-4-

hydroxy-3-methylquinoline-2(1H)-one has been described, although its biological activity was

not reported in the available literature. The synthesis of other N-alkylated and substituted

quinolinones is also well-established, typically involving cyclization reactions of aniline

derivatives.

Future Directions:
The absence of specific biological data for 1-Butyl-4-methylquinolin-2(1H)-one highlights a

potential area for future research. Given the established pharmacological importance of the

quinolinone scaffold, it is plausible that this specific compound could exhibit interesting

biological properties. Future studies could involve:

Synthesis and Characterization: Chemical synthesis of 1-Butyl-4-methylquinolin-2(1H)-one
followed by structural confirmation.

Biological Screening: Evaluation of the compound's activity in a broad range of biological

assays, including antimicrobial, anticancer, and anti-inflammatory screens.

Mechanism of Action Studies: If significant activity is identified, further experiments to

elucidate the underlying molecular mechanisms would be warranted.

Without specific experimental data, it is not possible to provide a detailed technical guide with

quantitative data, experimental protocols, and signaling pathway diagrams for 1-Butyl-4-
methylquinolin-2(1H)-one at this time. Further empirical investigation is required to

characterize the biological profile of this particular chemical entity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1296215?utm_src=pdf-body
https://www.benchchem.com/product/b1296215?utm_src=pdf-body
https://www.benchchem.com/product/b1296215?utm_src=pdf-body
https://www.benchchem.com/product/b1296215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Biological Activity of 1-Butyl-4-methylquinolin-2(1H)-
one: An Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296215#biological-activity-of-1-butyl-4-
methylquinolin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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